Cas no 2361821-56-7 (N-[2-[4-(2-Chlorophenoxy)-1-piperidinyl]-2-oxoethyl]-N-ethyl-2-propenamide)

• Product Name: N-[2-[4-(2-Chlorophenoxy)-1-piperidinyl]-2-oxoethyl]-N-ethyl-2-propenamide
• CAS No: 2361821-56-7
• MF: C₁₈H₂₃ClN₂O₃
• MW: 350.839823961258
• CID: 5413841
• PubChem ID: 145908965
• Update Time: 2025-07-18

N-[2-[4-(2-Chlorophenoxy)-1-piperidinyl]-2-oxoethyl]-N-ethyl-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-{2-[4-(2-chlorophenoxy)piperidin-1-yl]-2-oxoethyl}-N-ethylprop-2-enamide
• EN300-26580037
• N-[2-[4-(2-Chlorophenoxy)piperidin-1-yl]-2-oxoethyl]-N-ethylprop-2-enamide
• 2361821-56-7
• Z2893389801
• N-[2-[4-(2-Chlorophenoxy)-1-piperidinyl]-2-oxoethyl]-N-ethyl-2-propenamide

• Inchi： 1S/C18H23ClN2O3/c1-3-17(22)20(4-2)13-18(23)21-11-9-14(10-12-21)24-16-8-6-5-7-15(16)19/h3,5-8,14H,1,4,9-13H2,2H3
• InChI Key： RQMPQJCYTPSAQF-UHFFFAOYSA-N
• SMILES： C(N(CC(N1CCC(OC2=CC=CC=C2Cl)CC1)=O)CC)(=O)C=C

Computed Properties

• Exact Mass: 350.1397203g/mol
• Monoisotopic Mass: 350.1397203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.200±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 549.9±50.0 °C(Predicted)
• pka: -1.02±0.70(Predicted)

Additional information on N-[2-[4-(2-Chlorophenoxy)-1-piperidinyl]-2-oxoethyl]-N-ethyl-2-propenamide

Research Briefing on N-[2-[4-(2-Chlorophenoxy)-1-piperidinyl]-2-oxoethyl]-N-ethyl-2-propenamide (CAS: 2361821-56-7)

The compound N-[2-[4-(2-Chlorophenoxy)-1-piperidinyl]-2-oxoethyl]-N-ethyl-2-propenamide (CAS: 2361821-56-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential clinical implications.

Recent studies have highlighted the unique structural features of this compound, which combines a piperidine moiety with a chlorophenoxy group and an acrylamide functionality. This combination is believed to contribute to its bioactivity, particularly in modulating specific biological pathways. Researchers have focused on understanding its mechanism of action, with preliminary data suggesting interactions with key enzymes and receptors involved in inflammatory and neurodegenerative processes.

In vitro and in vivo studies have demonstrated promising results regarding the compound's efficacy and safety profile. For instance, one study reported significant inhibition of pro-inflammatory cytokines in cell-based assays, while another observed neuroprotective effects in animal models of neurodegenerative diseases. These findings underscore the compound's potential as a lead candidate for further drug development.

Despite these encouraging results, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing off-target effects. Current research efforts are directed toward structural modifications to enhance bioavailability and reduce toxicity. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinical applications.

In conclusion, N-[2-[4-(2-Chlorophenoxy)-1-piperidinyl]-2-oxoethyl]-N-ethyl-2-propenamide represents a promising avenue for therapeutic intervention in various diseases. Continued research and development are essential to fully realize its potential and address existing limitations. This briefing serves as a valuable resource for professionals seeking to stay abreast of the latest advancements in this area.